(2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid

• IUPAC Name: (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C19H19NO3/c21-18(20-12-4-7-17(20)19(22)23)13-14-8-10-16(11-9-14)15-5-2-1-3-6-15/h1-3,5-6,8-11,17H,4,7,12-13H2,(H,22,23)/t17-/m1/s1
• InChI Key: FBQBHJKVANQDPG-QGZVFWFLSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CC2=CC=C(C=C2)C3=CC=CC=C3)C(=O)O
• Isomeric SMILES: C1C[C@@H](N(C1)C(=O)CC2=CC=C(C=C2)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol

Description

(2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid, also known as PPA, is a chiral amino acid derivative. It is a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the degradation of the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). Inhibition of DPP-IV leads to increased levels of GLP-1 and GIP, which in turn stimulate insulin secretion and reduce blood glucose levels. PPA has been extensively studied for its potential use in the treatment of type 2 diabetes.

Mechanism of Action

(2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid exerts its effects by inhibiting DPP-IV, an enzyme that degrades GLP-1 and GIP. GLP-1 and GIP are incretin hormones that stimulate insulin secretion and reduce blood glucose levels. Inhibition of DPP-IV leads to increased levels of GLP-1 and GIP, which in turn stimulate insulin secretion and reduce blood glucose levels.
Biochemical and Physiological Effects:
(2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid has been shown to improve glycemic control and reduce HbA1c levels in patients with type 2 diabetes. (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid also improves beta cell function and increases insulin sensitivity. In addition, (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid has been shown to reduce body weight and improve lipid metabolism in animal models of obesity and non-alcoholic fatty liver disease.

Advantages and Limitations for Lab Experiments

(2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid is a potent inhibitor of DPP-IV and has been extensively studied for its potential use in the treatment of type 2 diabetes and other metabolic disorders. However, (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid has some limitations in lab experiments. For example, (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid has a short half-life and requires frequent dosing. In addition, (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid is not selective for DPP-IV and can inhibit other peptidases, which may lead to off-target effects.

Future Directions

There are several future directions for research on (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid. One area of interest is the development of more potent and selective DPP-IV inhibitors. Another area of interest is the investigation of the long-term effects of (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid on glycemic control, beta cell function, and insulin sensitivity. In addition, further research is needed to determine the safety and efficacy of (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid in different patient populations, such as those with renal impairment or cardiovascular disease. Finally, (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid may have potential applications in other areas of medicine, such as cancer therapy and neurodegenerative diseases.

Synthesis Methods

(2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid can be synthesized using a variety of methods, including asymmetric synthesis, resolution of racemic mixtures, and chiral pool synthesis. One commonly used method involves the reaction of (R)-phenylglycine with (S)-4-benzoyl-2-oxazolidinone, followed by reduction and deprotection to yield (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid.

Scientific Research Applications

(2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid has been extensively studied for its potential use in the treatment of type 2 diabetes. Clinical trials have shown that (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid significantly improves glycemic control and reduces HbA1c levels in patients with type 2 diabetes. (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid has also been shown to improve beta cell function and increase insulin sensitivity. In addition, (2R)-1-[2-(4-phenylphenyl)acetyl]pyrrolidine-2-carboxylic acid has been studied for its potential use in the treatment of other metabolic disorders, such as obesity and non-alcoholic fatty liver disease.